Cas no 2411239-05-7 (3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride
• CAS No: 2411239-05-7
• MF: C₁₂H₁₄FN₃O₂S₂
• MW: 315.386863231659
• CID: 5355366
• PubChem ID: 154880349
• Update Time: 2025-07-22

3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Propan-2-yl-1,2,4-triazol-3-yl)sulfanylmethyl]benzenesulfonyl fluoride
• Z4235729521
• 3-({[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzene-1-sulfonyl fluoride
• 3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H14FN3O2S2/c1-9(2)16-8-14-15-12(16)19-7-10-4-3-5-11(6-10)20(13,17)18/h3-6,8-9H,7H2,1-2H3
• InChI Key： VWPALJHKWIYNNZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)S(=O)(=O)F)C1=NN=CN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.2
• Topological Polar Surface Area: 98.5

Additional information on 3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride

Introduction to 3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride (CAS No. 2411239-05-7)

The compound 3-({4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)benzene-1-sulfonyl fluoride, identified by its CAS number 2411239-05-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This specialized molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a benzene-1-sulfonyl fluoride moiety combined with a triazolylsulfanyl group appended to a propyl-substituted benzene ring creates a versatile scaffold that exhibits promising bioactivity profiles.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in medicinal chemistry. The triazolylsulfanyl moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their binding affinity and selectivity towards target enzymes and receptors. The structural motif of 3-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl)methylbenzene introduces additional functional diversity, enabling modifications that can fine-tune pharmacokinetic and pharmacodynamic properties.

The sulfonyl fluoride group is another critical feature of this compound, serving as a common leaving group in nucleophilic substitution reactions. This property makes it an invaluable intermediate in synthetic chemistry, particularly for the preparation of sulfonamides and other sulfonate derivatives. Such derivatives are widely recognized for their therapeutic potential across various disease indications, including infectious diseases, inflammatory disorders, and oncology.

In the context of contemporary drug discovery, the development of novel sulfonamide-based compounds has been extensively explored due to their broad spectrum of biological activity. The introduction of fluorine atoms into sulfonamide structures has been shown to enhance metabolic stability and binding interactions with biological targets. The compound in question (3-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl)methylbenzene-1-sulfonyl fluoride) incorporates these elements effectively, positioning it as a promising candidate for further investigation.

One of the most compelling aspects of this molecule is its potential utility as a building block for more complex pharmacological entities. The combination of a propyl chain and a triazolylsulfanyl group on the benzene ring provides multiple points for chemical modification, allowing researchers to explore diverse structural analogs. Such flexibility is crucial in modern drug design, where optimizing properties such as solubility, permeability, and bioavailability is paramount.

Current studies in medicinal chemistry emphasize the role of fluorinated sulfonyl fluorides as key intermediates in the synthesis of bioactive molecules. The reactivity of the sulfonyl fluoride group allows for facile introduction into various molecular frameworks through nucleophilic aromatic substitution or displacement reactions. This characteristic makes it an attractive choice for generating libraries of compounds for high-throughput screening (HTS) campaigns.

The relevance of this compound is further underscored by its potential applications in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes and are frequently implicated in diseases such as cancer. The ability to modify the benzene ring and the triazolylsulfanyl moiety allows for the creation of inhibitors with enhanced selectivity against specific kinases. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory activity against certain tyrosine kinases, making them worthy of further experimental validation.

Another area where this molecule shows promise is in the development of antimicrobial agents. The sulfonamide scaffold is well-documented for its activity against Gram-negative and Gram-positive bacteria. By incorporating fluorine atoms and other functional groups derived from the triazolylsulfanyl moiety, researchers can enhance resistance profiles and broaden spectrum coverage. This aligns with global efforts to combat antibiotic-resistant pathogens, where novel chemical entities are critically needed.

The synthetic route to 3-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl)methylbenzene-1-sulfonyl fluoride involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include Suzuki-Miyaura cross-coupling reactions for constructing the benzene ring derivatives followed by sulfonylation and subsequent fluorination processes. These synthetic strategies not only showcase the versatility of current synthetic tools but also demonstrate how functional groups can be systematically introduced to achieve desired biological properties.

In conclusion, the compound identified by CAS number 2411239-05-7 represents a significant contribution to pharmaceutical chemistry. Its unique structural features—combining a propyl-substituted benzene ring with a triazolylsulfanyl group and a sulfonyl fluoride moiety—position it as a valuable intermediate for drug discovery efforts targeting various therapeutic areas. Ongoing research continues to explore its potential applications in kinase inhibition, antimicrobial therapy, and other areas where sulfonamide derivatives play a crucial role.